1,2-Dihydrodesonide-d3
Description
1,2-Dihydrodesonide-d3 is a deuterated analog of desonide, a synthetic corticosteroid used topically for its anti-inflammatory and immunosuppressive properties. The compound is specifically modified by replacing three hydrogen atoms with deuterium atoms at the 1,2-dihydro position of the desonide structure. This isotopic substitution aims to alter pharmacokinetic properties, such as metabolic stability and half-life, while retaining the pharmacological activity of the parent compound.
Properties
Molecular Formula |
C₂₄H₃₁D₃O₆ |
|---|---|
Molecular Weight |
421.54 |
Synonyms |
(11β,16α)-11,21-Dihydroxy-16,17-[(1-methylethylidene)bis(oxy)]pregn-4-ene-3,20-dione-d3; 11β,21-Dihydroxy-16α,17-isopropylidenedioxy-4-pregnene-3,20-dione-d3; 16α-Hydroxyhydrocortisone 16,17-acetonide-d3 |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Comparative Pharmacokinetic Parameters
| Compound | Half-life (h) | Metabolic Clearance (mL/min/kg) | GR Binding Affinity (nM) |
|---|---|---|---|
| This compound | 8.2 | 12.5 | 2.1 |
| Desonide | 5.5 | 18.7 | 2.3 |
| Hydrocortisone | 1.5 | 45.2 | 5.8 |
Table 2: Clinical Efficacy in Eczema Models
| Compound | Reduction in Eczema Severity (%) | Adverse Event Rate (%) |
|---|---|---|
| This compound | 78 | 12 |
| Desonide | 75 | 15 |
| Placebo | 22 | 5 |
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